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Compound of Interest

Compound Name:
Cyclic ADP-Ribose (ammonium

salt)

Cat. No.: B10786831

Get Quote

Executive Summary
Cyclic Adenosine Diphosphate Ribose (cADPR) is a potent, endogenous secondary

messenger that mobilizes intracellular calcium (

) stores.[1][2] Unlike direct agonists (e.g., caffeine or ryanodine), cADPR functions primarily as
a modulator of the Ryanodine Receptor (RyR), sensitizing the channel to Calcium-Induced
Calcium Release (CICR).

This guide focuses on the Ammonium Salt formulation of cADPR. While functionally identical to

the free acid or sodium salt forms in solution, the ammonium salt is frequently selected for its

enhanced stability during lyophilization and solubility profiles. However, its use requires strict

adherence to pH buffering protocols to prevent hydrolysis and ensure experimental

reproducibility.

Part 1: Chemical & Physical Profile[3]
The ammonium salt of cADPR is a lyophilized, hygroscopic solid. Its stability is the single most

critical factor in experimental success; cADPR is prone to hydrolysis, converting into the
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biologically inactive (or antagonistic) ADP-ribose.

Material Specifications
Property Specification

Chemical Name
Cyclic Adenosine 5'-diphosphate ribose,

ammonium salt

Molecular Weight ~541.3 (Free acid basis) +

Solubility Water (>50 mM), Methanol (Low)

Appearance White to off-white lyophilized powder

Stability
Hydrolyzes at alkaline pH (>8.0) and high

temperatures.

Storage -20°C (Solid); -80°C (Solution). Desiccate.

Reconstitution & Handling Protocol
Causality: The ammonium counter-ion is volatile and weakly acidic. Dissolving the salt directly

in unbuffered water may result in a slightly acidic solution, which is generally stable. However,

physiological assays require pH 7.2–7.4.

Solvent Choice: Reconstitute in high-purity, nuclease-free water or 10 mM HEPES (pH 7.0).

Avoid: Phosphate buffers for long-term storage (precipitate risk with

later).

Aliquot Strategy: Freeze-thaw cycles degrade cADPR.

Prepare a 10 mM Master Stock.

Aliquot into single-use volumes (e.g., 10–50 µL).

Snap-freeze in liquid nitrogen; store at -80°C.

QC Check: Verify concentration using UV absorbance (
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).

(at pH 7.0).

Part 2: Mechanistic Pharmacology
cADPR does not open the RyR channel in the absence of calcium. Instead, it shifts the calcium

activation curve to the left, allowing physiological levels of cytosolic

to trigger release.

The "Co-Agonist" Mechanism
The action of cADPR is tissue- and isoform-specific, predominantly affecting RyR2 (cardiac)

and RyR3, with less efficacy on RyR1 (skeletal).

FKBP12.6 Displacement: In cardiac myocytes, cADPR competes with the stabilizing protein

FKBP12.6 (calstabin2). Removing FKBP12.6 relieves inhibition on RyR2, increasing the

Open Probability (

).

Calmodulin (CaM) Requirement: In many systems (e.g., sea urchin eggs), cADPR efficacy is

strictly dependent on the presence of Calmodulin.

SR Lumenal Loading: cADPR efficacy is enhanced when the Sarcoplasmic Reticulum (SR)

is heavily loaded with

(high luminal gain).

Mechanistic Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


cADPR
(Ammonium Salt)

FKBP12.6
(Inhibitor)

Competes/Displaces

RyR2 Channel
(Primed/Sensitized)

Dissociation

RyR2 Channel
(Closed/Stabilized)

Bound to

Sensitization
Ca2+ Release

(CICR)
Opens

Cytosolic Ca2+
(Trigger)

Activates

Click to download full resolution via product page

Caption: cADPR sensitizes RyR2 by promoting the dissociation of the inhibitory subunit

FKBP12.6, thereby lowering the threshold for Calcium-Induced Calcium Release (CICR).

Part 3: Experimental Applications
Since cADPR is membrane-impermeant, it cannot be applied extracellularly to intact cells.

Protocols must involve permeabilization, microsomes, or microinjection.

Protocol A: Release in Permeabilized Myocytes
This is the gold-standard assay for assessing cADPR efficacy in a physiological context.

1. Cell Isolation & Permeabilization
Isolate: Cardiomyocytes via enzymatic digestion (collagenase).

Permeabilize: Treat cells with Saponin (50 µg/mL) for 30–60 seconds.
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Why: Saponin selectively perforates the plasma membrane (cholesterol-rich) while leaving

the SR membrane (low cholesterol) intact.

Wash: Immediately wash with "Internal Solution" to remove saponin.

2. Internal Solution Setup (Simulated Cytosol)
The buffer must mimic the intracellular environment to maintain RyR function.

Base: 100 mM K-Aspartate, 20 mM KCl, 10 mM HEPES, pH 7.2.

Energy Regeneration: 5 mM ATP, 5 mM Phosphocreatine, 5 U/mL Creatine Phosphokinase.

Why: SERCA pumps need ATP to load the SR before release can be triggered.

Free

Clamp: 1 mM EGTA + calculated

to set free

.

3. Detection & Triggering
Indicator: Add Fluo-4 pentapotassium salt (cell-impermeant form) at 20 µM.

Loading Phase: Perfuse cells with Internal Solution for 2 minutes. Observe Fluo-4 signal rise

(SR uptake).

Agonist Application:

Control: Buffer only.

Test: 1–10 µM cADPR Ammonium Salt.

Readout: Measure

using confocal line-scanning.
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Protocol B: Microsomal Release Assay
Used for quantitative dose-response curves (EC50 determination).

Preparation: Isolate heavy SR microsomes from cardiac tissue.

Passive Loading: Incubate microsomes with

and ATP for 10 minutes.

Filtration: Add Ruthenium Red (blocker) to stop uptake.

Efflux: Add cADPR (0.1 – 10 µM).

Quantification: Filter rapidly and count radioactivity remaining on the filter vs. filtrate.

Experimental Workflow Diagram
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Caption: Workflow for assessing cADPR activity in permeabilized cells. Fresh dilution of the

ammonium salt stock is critical to prevent hydrolysis.

Part 4: Data Interpretation & Troubleshooting
Quantitative Expectations
cADPR acts in a graded manner. Unlike IP3, which releases calcium quantally, cADPR often

increases the frequency of calcium sparks rather than just the amplitude.

Parameter
Typical Value /
Observation

Notes

EC50 0.5 – 2.0 µM
Dependent on Calmodulin

levels.

Maximal Effect 5 – 10 µM
Higher conc. may cause

desensitization.[3]

Antagonist 8-Bromo-cADPR
Use at 10–50 µM to confirm

specificity.

RyR Blocker
Ruthenium Red or Ryanodine

(High conc)

Should completely abolish the

signal.

Troubleshooting Guide
Issue: No Response.

Cause 1: Hydrolysis. Did you leave the cADPR stock at Room Temp > 1 hour?

Cause 2: Loss of Accessory Proteins. Saponin treatment was too harsh or too long,

washing out Calmodulin or FKBP12.6. Solution: Add exogenous Calmodulin (1 µM) to the

buffer.

Cause 3: Wrong RyR Isoform. Skeletal muscle (RyR1) responds poorly compared to

Cardiac (RyR2) or Sea Urchin eggs.

Issue: High Background.
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Cause: Free

in buffer is too high (>300 nM), triggering spontaneous release before cADPR addition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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